3-(2-hydroxy-4,6-dimethylphenyl)-4-(4-methoxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethylphenyl)-4-(4-methoxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O3/c1-5-10-26-22(15-6-8-16(29-4)9-7-15)19-20(24-25-21(19)23(26)28)18-14(3)11-13(2)12-17(18)27/h6-9,11-12,22,27H,5,10H2,1-4H3,(H,24,25)
• InChI Key: JFLXMACYPKCEOK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=C(C=C(C=C3O)C)C)C4=CC=C(C=C4)OC

Description

3-(2-Hydroxy-4,6-dimethylphenyl)-4-(4-methoxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic compound featuring a pyrrolo[3,4-c]pyrazol-6-one core. Its structure includes three key substituents:

• 4-Methoxyphenyl group: Introduces electron-donating methoxy substituents, influencing electronic properties.
• Propyl chain: Enhances lipophilicity, which may affect solubility and membrane permeability.

The compound’s synthesis likely follows routes analogous to those for related pyrrolo[3,4-c]pyrazol-6-one derivatives, involving cyclocondensation of hydrazines with diketones or Michael addition reactions .

Comparison with Similar Compounds

Key Observations :

• Analog 2’s 3,4,5-trimethoxyphenyl group introduces strong electron-donating effects, which may enhance binding affinity in biological systems .
• Lipophilicity : The propyl chain in the target compound and Analog 1 enhances lipophilicity compared to Analog 2’s 3-hydroxypropyl group, which introduces polarity .

Physicochemical Properties

While explicit data (e.g., solubility, melting points) are unavailable, inferences can be made:

• Solubility : The target compound’s methyl and methoxy groups likely reduce aqueous solubility compared to Analog 2’s polar hydroxypropyl group .
• Electronic Effects : The 4-methoxyphenyl group in the target compound and Analog 1 provides moderate electron donation, whereas Analog 3’s ethoxy group offers weaker electron donation .

Methodological Approaches in Characterization

• NMR Spectroscopy : Differences in chemical shifts (e.g., δ 29–44 ppm regions) can distinguish substituent effects, as demonstrated in studies of similar compounds .
• Crystallography : Structural determination of analogs has utilized SHELX programs (e.g., SHELXL for refinement), highlighting the importance of crystallographic tools for accurate stereochemical analysis .